Cas no 584-08-7 (Potassium carbonate)

Potassium carbonate, also known as potash, is colorless crystals or white particles in appearance and can be obtained by the reaction of potassium hydroxide and carbon dioxide. It can also be obtained by CO heating potassium chloride and magnesium carbonate, water \ carbon dioxide under pressure, or by impregnating Tung seed ash and plant ash. It is mainly used as raw material for synthetic gas decarbonization \ electronic tube \ glass \ enamel \ printing and dyeing \ welding electrode \ film development \ inorganic salt and glass shell of video tube, Impure potassium carbonate, commonly known as oxaline \ aleurine or pearl ash, is one of the early varieties of potassium fertilizer

Potassium carbonate structure

Product Name:Potassium carbonate

CAS No:584-08-7

Molecular Formula:CK₂O₃

Molecular Weight:138.2055

MDL:MFCD00011382

CID:38504

PubChem ID:24898711

Potassium carbonate Properties

Names and Identifiers

- Potassium carbonate
- Potassium carbonate anhydrous
- Potassium carbonate hemihydrate
- PotassiumcarbonateACSwhitepowder
- Dipotassium carbonate
- Carbonic acid, dipotassium salt
- Carbonate Of Potash
- Salt of tartar
- alt of wormwood
- Pearl ash
- Potash
- Artemisia seed gum
- dipotassium carbonic acid
- K2CO3
- Kaliumcarbonat
- K-Gran
- Montreal potash
- Pearl dust
- PotassiuM Carbonate (AS)
- PotassiuM Carbonate [for General Organic CheMistry]
- Sal absinthii
- Anhydrous potassium carbonate
- EpiQuik Nuclear Extraction Kit （100 assays）
- Potassium carbonate amhydrous
- Potassium carbonate, anhydrous
- potassiumcarbonate
- Kalium carbonicum
- Caswell No. 685
- Kaliumcarbonat [German]
- Potassium carbonate (2:1)
- Potassium carbonate (K2CO3)
- Potassium carbonate (K2(CO3))
- BQN1B9B9HA
- EPA Pesticide Chemical Code 073504
- Carbonic Acid Dipotassium Salt
- C
- Thiosulfuric acid (H2S2O3), dipotassium salt, mixt. with potassium sulfide (K2(Sx))
- Potassium Carbonate
- ethylene glycol
- AKOS009031298
- Potassium Carbonate Nanopowder
- potassium carbonate-
- potassium carbon ate
- CLEANING-S
- NS00093575
- CK2O3
- DTXSID2036245
- MFCD00011382
- MOONSTAR HAIR MIST
- potassium potassium carbonate
- D02038
- Potassium carbonate (JP17/USP)
- CHEBI:131526
- ZEROQ FOOD
- Kali Carbonicum Kit Refill
- Potassium carbonate, 99.995% trace metals basis
- potassium carbon- ate
- POTASSIUM CARBONATE [MI]
- Potassium carbonate, reagent grade, >=98%, powder, -325 mesh
- NARO COMO
- POTASSIUM CARBONATE (MART.)
- AKOS015903268
- POTASSIUM CARBONATE (ANHYDROUS)
- CCRIS 7320
- Potassium carbonate, BioXtra, >=99.0%
- Potassium carbonate, puriss. p.a., ACS reagent, anhydrous, >=99.0% (T)
- KALI CARBONICUM [HPUS]
- potassium-carbonate
- P1748
- Kali Carb
- Potassium carbonate, AR, >=99%
- HSDB 1262
- POTASSIUM CARBONATE (EP MONOGRAPH)
- POTASSIUM CARBONATE (USP-RS)
- Carbonic acid, potassium salt (1:2)
- Potassium carbonate, anhydrous, free-flowing, -325 mesh, Redi-Dri(TM), reagent grade, >=98%
- EC 209-529-3
- POTASSIUM CARBONATE [MART.]
- potasium carbonate
- potassium carbonat
- Kali carbonicum
- Potassium carbonate, ReagentPlus(R), 99%
- Potassium carbonate, ACS reagent, >=99.0%
- ZEROQ PET
- NARO QUINN
- POTASSIUM CARBONATE [JAN]
- Potassium carbonate granular, ACS reagent
- Potassium Carbonate,anhydrous powder 325 mesh
- POTASSIUM CARBONATE (USP MONOGRAPH)
- SANITALK-SANITIZER(COVID-19)
- SCHEMBL852
- dipotassium;carbonate
- POTASSIUM CARBONATE [EP MONOGRAPH]
- E-501(I)
- Potassium carbonate, United States Pharmacopeia (USP) Reference Standard
- Kali carbonicum 200C
- EINECS 209-529-3
- USEPA/OPP Pesticide Code: 073504
- Potassium carbonate, anhydrous, free-flowing, Redi-Dri(TM), ReagentPlus(R), 99%
- NARO TIAMO
- Potassium carbonate [USP]
- ZEROQ
- Potassium carbonate, p.a., ACS reagent, 99.0%
- POTASSIUM CARBONATE [USP MONOGRAPH]
- Dcad plus
- Potassium carbonate (USP)
- CHEMBL2105894
- Potassium carbonate, granular, anhydrous Trace metals grade, 99.99%
- POTASSIUM CARBONATE [USP-RS]
- Potassium carbonate, anhydrous, free-flowing, Redi-Dri(TM), ACS reagent, >=99%
- potassium cabonate
- DTXCID0016245
- potasiumcarbonate
- POTASSIUM CARBONATE [II]
- POTASSIUM CARBONATE [VANDF]
- Potassium carbonate, anhydrous, powder, 99.99% trace metals basis
- POTASSIUM CARBONATE [WHO-DD]
- Potassium carbonate, JIS special grade, >=99.5%
- Potassium carbonate, meets USP testing specifications
- inverted exclamation markY98%, powder, ?325 mesh
- NARO AMOR
- Racol
- Potassium carbonate - granular
- Greenfish, Cleaning-S
- Potassium carbonate, Vetec(TM) reagent grade, 98%
- INS-501(I)
- Racol (TN)
- Potassium carbonate, p.a., ACS reagent, reag. ISO, reag. Ph. Eur., 99.0%
- potassiumcarbonat
- UNII-BQN1B9B9HA
- Potassium carbonate, BioUltra, anhydrous, >=99.0% (T)
- Kalium carbonicum 12 Special Order
- Potassium carbonate, SAJ first grade, >=99.5%
- SANITALK COMY-ANIMAL SANITIZER(COVID-19)
- FOOD-S
- Potassium carbonate, LR, >=99%
- POTASSIUM CARBONATE [HSDB]
- INS NO.501(I)
- DB13977
- Q379885
- 584-08-7
- potassium carbon-ate
- potasium cabonate
- +Expand
- MDL： MFCD00011382
- InChIKey： BWHMMNNQKKPAPP-UHFFFAOYSA-L
- Inchi： 1S/CH2O3.2K/c2-1(3)4;;/h(H2,2,3,4);;/q;2*+1/p-2
- SMILES： [K+].[K+].[O-]C(=O)[O-]
- BRN： 4267587

Computed Properties

Exact Mass: 137.91200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 137.912
Heavy Atom Count: 6
Complexity: 18.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 3
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 63.2

Experimental Properties

LogP: -2.44700
PSA: 63.19000
Merck: 7619
Water Partition Coefficient: 1120 g/L (20 ºC)
Boiling Point: No data available
Melting Point: 891 °C (lit.)
Vapor Pressure: No data available
Flash Point: No data available
Solubility: H2O: 1 M at 20 °C, clear, colorless
Color/Form: White powdery or fine granular crystals
PH: 11.5-12.5 (50g/l, H2O, 20℃)
Stability/Shelf Life: Stable. Incompatible with moisture, acids, magnesium bromine trifluoride and magnesium bromine trichloride.
Solubility: It is soluble in water and its aqueous solution is alkaline. Insoluble in ethanol and ether
Sensitiveness: Hygroscopic
Density: 2.43 g/mL at 25 °C

Potassium carbonate Security Information

Symbol: GHS07
RTECS：TS7750000
WGK Germany：1
Safety Instruction： S26-S36-S37/39
Packing Group：III
Risk Phrases：R22; R36/37/38
Dangerous goods sign： Xn
Hazardous Material transportation number：3262
Hazard Statement： H302,H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Store at room temperature
PackingGroup：III
Risk Phrases： 22-36/37/38
Signal Word：Warning
TSCA：Yes
Toxicity：LD50 orally in rats: 1.87 g/kg, H. F. Smyth et al., Am. Ind. Hyg. Assoc. J. 30, 470 (1969)
FLUKA BRAND F CODES：3

Potassium carbonate Customs Data

HS CODE：28364000
Customs Data：

China Customs Code:
2836400000

Potassium carbonate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB46906-100g	Potassium Carbonate	584-08-7	99%	100g	$4.00	2024-04-19
Apollo Scientific	IN2896-25g	Potassium carbonate	584-08-7	99.99%	25g	£90.00	2024-07-20
City Chemical	P7641-2.5KG	Potassium Carbonate P7641	584-08-7	anhydrous,technical	2.5kg	$67.80	2023-09-19
Oakwood	024862-10g	Potassium Carbonate,anhydrous powder 325 mesh	584-08-7	99%	10g	$9.00	2024-07-19
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY006574-25g	Potassium Carbonate,400 mesh	584-08-7	>99%	25g	¥25.00	2024-07-09
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	P1748-300G	Potassium Carbonate	584-08-7	>99.0%(T)	300g	¥210.00	2024-04-15
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	12611-1KG	Potassium carbonate	584-08-7	99-101%	1kg	¥1780.16	2023-10-10
YAN FENG KE JI （ BEI JING ） Co., Ltd.	H86677-500g	Potassium carbonate	584-08-7	97%	500g	¥52	2023-09-19